Cas no 1807243-79-3 (4-Cyano-2,6-difluorobenzamide)

4-Cyano-2,6-difluorobenzamide is a fluorinated benzamide derivative characterized by its cyano and difluoro substituents, which enhance its reactivity and utility in synthetic chemistry. This compound serves as a versatile intermediate in pharmaceutical and agrochemical research, particularly in the development of active ingredients requiring selective fluorination. Its electron-withdrawing groups facilitate nucleophilic substitution reactions, making it valuable for constructing complex heterocyclic frameworks. The presence of both cyano and fluorine groups contributes to its stability and compatibility with diverse reaction conditions. High purity grades are available to ensure reproducibility in research applications. Its structural features make it a preferred choice for medicinal chemistry and material science applications.

4-Cyano-2,6-difluorobenzamide structure

Product Name:4-Cyano-2,6-difluorobenzamide

CAS No:1807243-79-3

MF:C₈H₄F₂N₂O

MW:182.126968383789

CID:4959913

Update Time:2025-06-14

4-Cyano-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-2,6-difluorobenzamide
- Inchi： 1S/C8H4F2N2O/c9-5-1-4(3-11)2-6(10)7(5)8(12)13/h1-2H,(H2,12,13)
- InChI Key： SELSSDHYAVRSCT-UHFFFAOYSA-N
- SMILES： FC1C=C(C#N)C=C(C=1C(N)=O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 248
XLogP3: 0.7
Topological Polar Surface Area: 66.9

4-Cyano-2,6-difluorobenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015002469-250mg	4-Cyano-2,6-difluorobenzamide	1807243-79-3	97%	250mg	475.20 USD	2021-06-21
Alichem	A015002469-500mg	4-Cyano-2,6-difluorobenzamide	1807243-79-3	97%	500mg	839.45 USD	2021-06-21
Alichem	A015002469-1g	4-Cyano-2,6-difluorobenzamide	1807243-79-3	97%	1g	1,475.10 USD	2021-06-21

4-Cyano-2,6-difluorobenzamide Related Literature

1. Agonist responses of (R)- and (S)-3-fluoro-γ-aminobutyric acids suggest an enantiomeric fold for GABA binding to GABAC receptors†

Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
2. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016

Additional information on 4-Cyano-2,6-difluorobenzamide

Recent Advances in the Study of 4-Cyano-2,6-difluorobenzamide (CAS: 1807243-79-3)

4-Cyano-2,6-difluorobenzamide (CAS: 1807243-79-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated and cyano-substituted benzamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 4-Cyano-2,6-difluorobenzamide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The authors highlighted the importance of this compound as a versatile intermediate for the development of novel kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases.

In terms of biological activity, 4-Cyano-2,6-difluorobenzamide has been investigated for its role as a potent inhibitor of specific protein kinases. Preclinical studies have shown that this compound exhibits selective inhibition of kinases involved in cell proliferation and survival pathways. For instance, a recent in vitro study revealed its efficacy in suppressing the activity of a key oncogenic kinase, leading to reduced tumor cell growth in various cancer models.

Furthermore, the pharmacokinetic properties of 4-Cyano-2,6-difluorobenzamide have been evaluated in animal models. Results indicated favorable absorption and distribution profiles, with minimal off-target effects. These findings suggest that the compound has a promising therapeutic window, making it a viable candidate for further clinical development.

Another significant aspect of recent research has been the exploration of 4-Cyano-2,6-difluorobenzamide's potential in combination therapies. Studies have demonstrated synergistic effects when this compound is used alongside other chemotherapeutic agents, enhancing overall treatment efficacy while reducing adverse effects. This approach is particularly relevant in the context of drug-resistant cancers, where traditional therapies often fail.

In conclusion, the latest research on 4-Cyano-2,6-difluorobenzamide (CAS: 1807243-79-3) underscores its potential as a valuable tool in drug discovery and development. Its unique chemical properties, combined with promising biological activity, make it a compound of great interest for future studies. Continued research efforts are expected to further elucidate its mechanisms and expand its therapeutic applications.